Cas no 108278-70-2 (Urea,N-(2-methoxyethyl)-N-nitroso-)
108278-70-2 structure
Product Name:Urea,N-(2-methoxyethyl)-N-nitroso-
CAS No:108278-70-2
MF:C4H9N3O3
MW:147.132560491562
CID:169987
PubChem ID:130063
Update Time:2025-04-19
Urea,N-(2-methoxyethyl)-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(2-methoxyethyl)-N-nitroso-
- 1-(2-methoxyethyl)-1-nitrosourea
- N-2(2-Methoxyethyl)-N-nitrosourea
- 1-(2-methyoxyethyl)-1-nitrosourea
- N-2-METHOXYETHYL-N-NITROSOUREA
- N-(2-Methoxyethyl)-N-nitrosourea
- 4V28WEW7N9
- Nitroso-2-methoxyethylurea
- Urea, N-(2-methoxyethyl)-N-nitroso-
- BRN 4177243
- AKOS006363489
- DTXSID40148475
- 108278-70-2
- CCRIS 1854
- UNII-4V28WEW7N9
- 1-Nitrosomethoxyethylurea
-
- Inchi: 1S/C4H9N3O3/c1-10-3-2-7(6-9)4(5)8/h2-3H2,1H3,(H2,5,8)
- InChI Key: LGTPJLYTRSHHTM-UHFFFAOYSA-N
- SMILES: O(C)CCN(C(N)=O)N=O
Computed Properties
- Exact Mass: 147.06447
- Monoisotopic Mass: 147.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 85Ų
Experimental Properties
- Density: 1.4397 (rough estimate)
- Boiling Point: 267.22°C (rough estimate)
- Flash Point: 92.8°C
- Refractive Index: 1.5700 (estimate)
- PSA: 84.99
Urea,N-(2-methoxyethyl)-N-nitroso- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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